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Abstract

Bismuth trichloride (BiCls), a versatile inorganic compound, has a rich history intertwined with
the formal identification of bismuth as an element. Initially overshadowed by the elemental
discovery, BiCls has emerged as a significant Lewis acid catalyst and a crucial precursor in the
synthesis of various bismuth-containing compounds. This technical guide provides an in-depth
exploration of the discovery and history of bismuth and its trichloride, detailed experimental
protocols for its synthesis, a compilation of its physicochemical properties, and an overview of
its applications, particularly in organic synthesis.

Discovery and History

The history of bismuth trichloride is intrinsically linked to the characterization of elemental
bismuth. For centuries, bismuth was not recognized as a distinct metal, often being confused
with lead, antimony, and tin.[1] Miners in the Middle Ages even posited that bismuth was an
intermediate stage in the transmutation of baser metals into silver.[1]

The term "Wismut," from which "bismuth" is derived, appears in the 15th-century writings of the
German monk Basil Valentine and may originate from a German phrase for "white mass."[1]
The mineralogist Georgius Agricola Latinized this to "bisemutum” and was among the first to
describe methods for its extraction from ores.[1][2]
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It was not until the mid-18th century that bismuth was definitively identified as a unique
element. The French chemist Claude-Francois Geoffroy, in 1753, provided conclusive proof
that distinguished bismuth from lead and tin.[2][3][4][5] Following this elemental discovery, the
synthesis and characterization of its simple compounds, including the trichloride, naturally
ensued with the advancement of chemistry. While a specific individual is not credited with the
discovery of bismuth trichloride, its preparation became feasible through established
inorganic synthetic routes. An early common name for the compound is "butter of bismuth."[6]

Physicochemical Properties

Bismuth trichloride is a hygroscopic, crystalline solid that can range from white to pale yellow.
[6][7] It is a covalent compound and a common source of the Bi3* ion.[6] In the gas phase, it
adopts a pyramidal structure consistent with VSEPR theory.[6]

ble 1: C L ies of Bi h Trichlorid

Property Value Reference(s)
Molecular Formula BiCls [6][8]

Molar Mass 315.34 g/mol [6]
Appearance Hygroscopic white to yellow 6]

crystals

Density 4.75 g/lcm?3 [6]

Melting Point 227-232 °C (500-505 K) [2][6]

Boiling Point 447 °C (720 K) [2][6]

Soluble in methanol, diethyl

Solubility ether, acetone. Hydrolyzes in [6]
water.

Crystal Structure Cubic [6]

Gas Phase CI-Bi-Cl Angle 97.5° [6][8]

Gas Phase Bi-Cl Bond Length 242 pm [6]1[8]

) ) 3 near neighbors at 250 pm, 2
Solid State Bi-Cl Bond Lengths [6]
at 324 pm, 3 at 336 pm (mean)
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Experimental Protocols for Synthesis

Several methods have been developed for the synthesis of bismuth trichloride, ranging from
direct elemental reaction to displacement from other bismuth salts. The choice of method often
depends on the desired purity, scale, and available starting materials.

Direct Synthesis from Elements (Chlorination of Molten
Bismuth)

This method produces high-purity, anhydrous bismuth trichloride with yields often exceeding
99%.[7][9] It takes advantage of the exothermic reaction between molten bismuth and dry
chlorine gas. The presence of bismuth trichloride itself helps to facilitate the reaction by
dissolving the chlorine gas.[7][9]

Experimental Protocol:

o Apparatus Setup: A cylindrical glass reaction vessel equipped with a removable cover
containing ports for a thermocouple, a gas inlet tube, and a gas outlet is required. The gas
outlet should be connected to a scrubbing system to neutralize excess chlorine.

e Charging the Reactor: Place 1400 g of metallic bismuth into the reactor.

 Inerting: Secure the cover and flush the reactor thoroughly with dry nitrogen gas to remove
air and moisture.

e Melting: Heat the reactor to 300 °C to melt the bismuth (Melting Point: 271 °C).

o Chlorination: Introduce a steady stream of dry chlorine gas through the gas inlet tube into the
molten bismuth. The reaction is exothermic, and the temperature should be maintained
between 325 °C and 400 °C, below the boiling point of BiCls.[10]

» Monitoring: The reaction mixture will initially appear as a black liquid, characteristic of
bismuth dissolved in bismuth trichloride.[9] The completion of the reaction is indicated by a
distinct color change to a clear, orange liquid, which is the color of pure molten BiCls.[9][10]
This typically takes several hours.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://grokipedia.com/page/Bismuth_chloride
https://patents.google.com/patent/US4222998A/en
https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://grokipedia.com/page/Bismuth_chloride
https://patents.google.com/patent/US4222998A/en
https://patents.google.com/patent/CA1103893A/en
https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://patents.google.com/patent/US4222998A/en
https://patents.google.com/patent/US4222998A/en
https://patents.google.com/patent/CA1103893A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Completion and Recovery: Once the color change is observed, stop the chlorine flow and
flush the reactor with dry nitrogen gas to remove any residual chlorine.[9]

o Solidification: Pour the molten bismuth trichloride from the reactor at ~300 °C into a
suitable container and transfer it to a desiccator to cool and solidify into a crystalline mass.[9]
The yield is typically around 99.8%.[9]
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4 Logical Relationship: BiCls-Catalyzed Mukaiyama Aldol Reaction A
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Logical Relationship: BiCls-Catalyzed Michael Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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